Cas no 1599348-34-1 (2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane
• CAS No: 1599348-34-1
• MF: C₇H₁₂BrF₃O
• MW: 249.06879234314
• CID: 6294128
• PubChem ID: 114774554
• Update Time: 2025-06-13

2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane
• 2-[(1-bromo-2-methylpropan-2-yl)oxy]-1,1,1-trifluoropropane
• 1599348-34-1
• EN300-1133041

• Inchi： 1S/C7H12BrF3O/c1-5(7(9,10)11)12-6(2,3)4-8/h5H,4H2,1-3H3
• InChI Key： HQGMKPKUTIXDRG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 248.00236g/mol
• Monoisotopic Mass: 248.00236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane

Research Briefing on 1599348-34-1 and 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane in Chemical Biology and Pharmaceutical Applications

The compound 1599348-34-1 and its derivative, 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential applications in drug discovery and development. This briefing provides an overview of the latest research findings, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1599348-34-1 as a key intermediate in the synthesis of fluorinated organic compounds. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. The specific product, 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane, has been investigated for its utility in constructing complex molecular architectures, particularly in the development of protease inhibitors and other enzyme-targeted therapies.

One of the most notable advancements involves the use of 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane in the synthesis of novel antiviral agents. Researchers have demonstrated its efficacy as a building block for compounds that inhibit viral proteases, which are essential for viral replication. Preliminary in vitro studies have shown promising results against a range of RNA viruses, suggesting potential applications in the treatment of emerging infectious diseases.

In addition to its antiviral properties, this compound has also been explored for its potential in oncology. Recent preclinical studies have indicated that derivatives of 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular redox balance, leading to apoptosis in malignant cells.

From a synthetic chemistry perspective, the development of efficient and scalable routes to produce 1599348-34-1 and its derivatives has been a focus of recent research. Innovations in catalytic fluorination and bromination techniques have significantly improved the yield and purity of these compounds, making them more accessible for large-scale pharmaceutical applications. These advancements are expected to accelerate the discovery of new drug candidates leveraging these molecular scaffolds.

In conclusion, the ongoing research on 1599348-34-1 and 2-(1-bromo-2-methylpropan-2-yl)oxy-1,1,1-trifluoropropane underscores their importance in modern drug discovery. Their versatility as synthetic intermediates and their promising biological activities position them as valuable tools for addressing unmet medical needs. Future studies will likely focus on optimizing their pharmacological properties and exploring their potential in combination therapies.